1-Chloro-5-methoxy-2-pentene

• IUPAC Name: (E)-1-chloro-5-methoxypent-2-ene
• InChI: InChI=1S/C6H11ClO/c1-8-6-4-2-3-5-7/h2-3H,4-6H2,1H3/b3-2+
• InChI Key: SJZGFAXZLBJENP-NSCUHMNNSA-N
• Canonical SMILES: COCCC=CCCl
• Isomeric SMILES: COCC/C=C/CCl
• Molecular Formula: C6H11ClO
• Molecular Weight: 134.60 g/mol
• CAS No.: 3577-82-0

Description

1-Chloro-5-methoxy-2-pentene is a chemical compound with the linear formula C6H11ClO. It has a molecular weight of 134.607. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C6H11ClO. For a more detailed analysis of the molecular structure, techniques like ¹H NMR Spectra and Interpretation could be used.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 134.607. More detailed physical and chemical properties such as boiling point, density, and solubility would require additional specific experimental data.

Scientific Research Applications

Stereochemical Studies

1-Chloro-5-methoxy-2-pentene has been utilized in stereochemical studies. For instance, Novak and colleagues (2001) explored the stereochemical consequences of methoxyl participation in the cyclization of related compounds. They correlated the configuration of 5-methoxy-2-pentanol with various other molecular structures, highlighting the intricate stereochemistry involved in these reactions (Novak & D., 2001).

Synthesis of Amino Ketone Derivatives

In the field of organic synthesis, derivatives of this compound have been employed. Sirvent, Foubelo, and Yus (2021) demonstrated the stereoselective synthesis of δ- and ε-amino ketone derivatives from functionalized organolithium compounds, showcasing its role in the synthesis of complex organic molecules (Sirvent, Foubelo, & Yus, 2021).

Catalysis and Chemical Equilibrium Studies

Kotel'nikov and colleagues (2001) investigated the synthesis of 2-methoxy-3-pentene in a liquid phase over a sulfoionite catalyst. Their research offers insights into the thermodynamic equilibrium and reaction mechanism in the presence of catalysts, which is crucial for understanding the broader applications of such compounds (Kotel'nikov, Voronenkov, Pavlov, & Pavlova, 2001).

Chemosensor Development

The compound has relevance in the development of chemosensors. Prodi and others (2001) characterized a derivative compound as a selective chemosensor for cadmium, indicating its potential in environmental monitoring and analysis (Prodi et al., 2001).

Kinetic Modeling and Combustion Studies

This compound and its derivatives are also important in the study of combustion processes. Dong et al. (2021) conducted a comprehensive experimental and kinetic modeling study of related pentenes, providing valuable data for understanding fuel reactivities and combustion mechanisms (Dong et al., 2021).

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. It’s important to handle this compound with appropriate safety measures, including wearing protective equipment and ensuring adequate ventilation.

Mechanism of Action

Mode of Action

For instance, the chlorine atom, being an excellent leaving group, could be displaced by a nucleophile in an SN1 or SN2 reaction .

Biochemical Pathways

It’s worth noting that similar compounds are often used in suzuki–miyaura cross-coupling reactions, which are widely applied in carbon–carbon bond-forming reactions .